Cas no 67465-71-8 (N-propyl-N-[2-(10H-pyrido[3,2-b][1,4]benzothiazin-10-yl)ethyl]propan-1-amine)

• Product Name: N-propyl-N-[2-(10H-pyrido[3,2-b][1,4]benzothiazin-10-yl)ethyl]propan-1-amine
• CAS No: 67465-71-8
• MF: C₁₉H₂₅N₃S
• MW: 327.486902952194
• CID: 1716819
• PubChem ID: 3051457
• Update Time: 2025-04-21

N-propyl-N-[2-(10H-pyrido[3,2-b][1,4]benzothiazin-10-yl)ethyl]propan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-propyl-N-[2-(10H-pyrido[3,2-b][1,4]benzothiazin-10-yl)ethyl]propan-1-amine
• 10-(2-Dipropylaminoethyl)-10H-pyrido[3,2-b][1,4]benzothiazine
• N-propyl-N-(2-pyrido[3,2-b][1,4]benzothiazin-10-ylethyl)propan-1-amine
• DTXSID80217811
• BRN 1015206
• 67465-71-8
• D 294
• 10-(2-(Dipropylamino)ethyl)-10H-pyrido(3,2-b)(1,4)benzothiazine
• 10H-Pyrido(3,2-b)(1,4)benzothiazine, 10-(2-(dipropylamino)ethyl)-

• Inchi： 1S/C19H25N3S/c1-3-12-21(13-4-2)14-15-22-16-8-5-6-9-17(16)23-18-10-7-11-20-19(18)22/h5-11H,3-4,12-15H2,1-2H3
• InChI Key： WSXWZCGDUIHUCR-UHFFFAOYSA-N
• SMILES： S1C2C=CC=NC=2N(C2C=CC=CC1=2)CCN(CCC)CCC

Computed Properties

• Exact Mass: 327.17715
• Monoisotopic Mass: 327.176919
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.7
• XLogP3: 4.8

Experimental Properties

• Density: 1.115
• Boiling Point: 463.2°C at 760 mmHg
• Flash Point: 233.9°C
• Refractive Index: 1.595
• PSA: 19.37